Unithiol

• CAS No.: 4076-02-2
• Product Name: Unithiol
• Molecular Formula: C3H7NaO3S3
• Molecular Weight: 210.3 g/mol
• IUPAC Name: sodium;2,3-bis(sulfanyl)propane-1-sulfonate
• Standard InChI: InChI=1S/C3H8O3S3.Na/c4-9(5,6)2-3(8)1-7;/h3,7-8H,1-2H2,(H,4,5,6);/q;+1/p-1
• Standard InChIKey: FGGPAWQCCGEWTJ-UHFFFAOYSA-M
• Isomeric SMILES: C(C(CS(=O)(=O)[O-])S)S.[Na+]
• SMILES: C(C(CS(=O)(=O)[O-])S)S.[Na+]
• Canonical SMILES: C(C(CS(=O)(=O)[O-])S)S.[Na+]
• Description: 2,3-Dimercapto-1-propanesulfonic acid (abbreviated DMPS) and its sodium salt (known as Unithiol) are chelating agents that form complexes with various heavy metals. They are related to dimercaprol, which is another chelating agent. The synthesis of DMPS was first reported in 1956 by V. E. Petrunkin. The effects of DMPS on heavy metal poisoning, including with polonium-210, were investigated in the following years. DMPS was found to have some protective effect, prolonging the survival time. A study was undertaken of DMPS use by workers involved in the production of a calomel skin bleaching lotion and in direct contact with mercurous chloride and that already showed elevated urine mercury levels. The sodium salt of DMPS was found to be effective in lowering the body burden of mercury and in decreasing the urinary mercury concentration to normal levels. DMPS administrated to a mercury poisoned animal model failed to remove the mercury from tissues and reduce the inorganic mercury burden in the brain. A 2008 study reported a case of Stevens–Johnson syndrome (SJS), a potentially serious disease, in a child undergoing chelation therapy with DMPS; the SJS resolved gradually after the chelation therapy was stopped.
• Related CAS: 74-61-3 (parent cpd)
• Synonyms: 1-Sodium Sulfonate, 2,3-Dimercaptopropane; 2,3 Dimercapto 1 propanesulfonic Acid; 2,3 Dimercaptopropane 1 Sodium Sulfonate; 2,3 Dimercaptopropane 1 sulfonate Sodium; 2,3 Dimercaptopropanesulfonic Acid; 2,3-Dimercapto-1-propanesulfonic Acid; 2,3-Dimercaptopropane 1-Sodium Sulfonate; 2,3-Dimercaptopropane Sulfonate, Sodium; 2,3-Dimercaptopropane-1-sulfonate Sodium; 2,3-Dimercaptopropanesulfonic Acid; 2,3-Dithiopropanesulfate, Sodium; Dimaval; DMPS; DMPS Heyl; DMPS-Heyl; Mercuval; Sodium 2,3-Dimercaptopropane Sulfonate; Sodium 2,3-Dithiopropanesulfate; Unithiol; Unitiol
• Reference: 1: Zabrodskiĭ PF, Gromov MS, Masliakov VV. [Immune homeostasis impairment in; acute carbon tetrachloride intoxicated rats corrected by administration of; tocopherol acetate and unithiol]. Eksp Klin Farmakol. 2015;78(1):30-3. Russian.; PubMed PMID: 25826872. ; 2: Zabrodskiĭ PF, Germanchuk VG, Nodel/' ML. [The effect of unithiol on the; changes in immunotoxicity of 2-chloroethenylchloroarsine]. Eksp Klin Farmakol.; 2002 Sep-Oct;65(5):53-5. Russian. PubMed PMID: 12596517. ; 3: Gorshkov ES, Shapovalov SN, Sokolovskiĭ VV, Troshichev OA. [Gravitational; cause of fluctuations of the rate of oxidation of unithiol by nitrite ion].; Biofizika. 2000 Jul-Aug;45(4):631-5. Russian. PubMed PMID: 11040968. ; 4: Grachev SA, Sverdlov AG, Nikanorova NG, Timoshenko SI. [Effect of unithiol on ; cystamine toxicity in dogs]. Radiats Biol Radioecol. 1999 Mar-Jun;39(2-3):261-3. ; Russian. PubMed PMID: 10366950. ; 5: Grachev SA, Sverdlov AG, Nikanorova NG, Timoshenko SI. [Increased efficacy of ; radiation protection against fission neutrons using unithiol]. Radiats Biol; Radioecol. 1999 Mar-Jun;39(2-3):258-60. Russian. PubMed PMID: 10366949. ; 6: Vashchuk VV, Herych ID, Vashchuk VV. [The use of a multicomponent saline; solution with unithiol for the local treatment of a suppurative inflammatory; lesion]. Klin Khir. 1995;(2):10-1. Ukrainian. PubMed PMID: 9053174. ; 7: Grachev SA, Sverdlov AG, Nikanorova NG, Bol/'shakova OI, Korolva IK. [Decrease ; of toxic effects of aminothiol radiation-protective agents and increase of; chemical protection action against ionizing radiation by the use of unithiol].; Radiats Biol Radioecol. 1994 May-Jun;34(3):424-9. Russian. PubMed PMID: 8069380.
• PubChem Compound: 2724039
• Last Modified: Nov 11 2021